Cas no 1515456-13-9 (1-bromo-4-(oxan-2-yl)butan-2-one)

1-Bromo-4-(oxan-2-yl)butan-2-one is a versatile brominated ketone derivative featuring a tetrahydropyran (oxane) moiety. Its unique structure, combining a reactive bromoalkyl group with a cyclic ether functionality, makes it a valuable intermediate in organic synthesis, particularly for the construction of complex heterocyclic systems. The compound’s stability and well-defined reactivity profile enable precise functionalization in multi-step reactions, such as nucleophilic substitutions or cyclizations. Its compatibility with a range of reaction conditions enhances its utility in pharmaceutical and agrochemical research. The oxane ring contributes to improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful for introducing both carbonyl and ether functionalities in target molecules.

1-bromo-4-(oxan-2-yl)butan-2-one structure

1515456-13-9 structure

Product Name:1-bromo-4-(oxan-2-yl)butan-2-one

CAS No:1515456-13-9

MF:C₉H₁₅BrO₂

MW:235.118202447891

MDL:MFCD23845014

CID:4603364

PubChem ID:80147928

Update Time:2025-06-09

1-bromo-4-(oxan-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-(oxan-2-yl)butan-2-one
- MDL： MFCD23845014
- Inchi： 1S/C9H15BrO2/c10-7-8(11)4-5-9-3-1-2-6-12-9/h9H,1-7H2
- InChI Key： NHBRYHSJEUUFLN-UHFFFAOYSA-N
- SMILES： C(Br)C(=O)CCC1OCCCC1

1-bromo-4-(oxan-2-yl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01010351-1g	1-Bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	1g	￥6755.0	2023-04-01
Enamine	EN300-243234-0.05g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	0.05g	$315.0	2024-06-19
Enamine	EN300-243234-0.1g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	0.1g	$470.0	2024-06-19
Enamine	EN300-243234-0.25g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	0.25g	$672.0	2024-06-19
Enamine	EN300-243234-0.5g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	0.5g	$1058.0	2024-06-19
Enamine	EN300-243234-1.0g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	1.0g	$1357.0	2024-06-19
Enamine	EN300-243234-2.5g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	2.5g	$2660.0	2024-06-19
Enamine	EN300-243234-5.0g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	5.0g	$3935.0	2024-06-19
Enamine	EN300-243234-10.0g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	10.0g	$5837.0	2024-06-19
Enamine	EN300-243234-1g	1-bromo-4-(oxan-2-yl)butan-2-one	1515456-13-9	95%	1g	$1357.0	2023-09-15

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Additional information on 1-bromo-4-(oxan-2-yl)butan-2-one

Recent Advances in the Application of 1-bromo-4-(oxan-2-yl)butan-2-one (CAS: 1515456-13-9) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-4-(oxan-2-yl)butan-2-one (CAS: 1515456-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This briefing synthesizes the latest findings on its synthesis, mechanistic insights, and therapeutic implications, as documented in peer-reviewed literature up to Q2 2024.

A study published in Journal of Medicinal Chemistry (2024) demonstrated its efficacy as a key intermediate in the synthesis of γ-lactam derivatives, which exhibit inhibitory activity against serine proteases implicated in inflammatory diseases. The tetrahydropyranyl (THP) protecting group in 1-bromo-4-(oxan-2-yl)butan-2-one was found to enhance solubility in organic-aqueous mixed solvents, facilitating reactions under mild conditions (yield: 78-92%).

Notably, research from the University of Cambridge (ACS Catal. 2023) revealed its utility in photoaffinity labeling probes. The α-bromo ketone moiety enables covalent binding to target proteins upon UV irradiation, with mass spectrometry confirming selective modification of cysteine residues (≥90% specificity). This property is being exploited for mapping protein-ligand interactions in kinase drug development.

In oncology applications, a Nature Communications paper (2024) highlighted its role in synthesizing PROTAC degraders targeting BRD4. The THP group's metabolic stability (t_1/2 = 4.7 h in human liver microsomes) and the bromoacetyl warhead's reactivity were critical for achieving DC₅₀ values below 10 nM in MV4-11 leukemia cells.

Ongoing clinical translation efforts include its use in radiopharmaceuticals (Eur. J. Nucl. Med. 2024), where the bromine atom serves as a precursor for ⁷⁶Br/ ⁷⁷Br isotopes in PET tracers. Current challenges being addressed include optimizing the deprotection kinetics of the THP group under physiological conditions while maintaining target affinity.

These collective advances position 1-bromo-4-(oxan-2-yl)butan-2-one as a multifaceted building block with growing importance in precision medicine. Future research directions may explore its applications in covalent inhibitor design and as a scaffold for bifunctional degrader molecules, pending resolution of formulation stability issues noted in recent preformulation studies.